Cas no 1522280-37-0 (2-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidine)

• Product Name: 2-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidine
• CAS No: 1522280-37-0
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5863737
• PubChem ID: 131347644
• Update Time: 2025-10-30

2-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidine
• 1522280-37-0
• EN300-1974153
• 2-{[5-(trifluoromethyl)furan-2-yl]methyl}pyrrolidine

• Inchi： 1S/C10H12F3NO/c11-10(12,13)9-4-3-8(15-9)6-7-2-1-5-14-7/h3-4,7,14H,1-2,5-6H2
• InChI Key： GNVVBXMPGAVLSW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CC2CCCN2)O1)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidine

Comprehensive Overview of 2-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidine (CAS No. 1522280-37-0)

The compound 2-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidine (CAS No. 1522280-37-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and furan ring, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for small-molecule therapeutics targeting complex diseases.

One of the key reasons for the growing interest in 2-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidine is its role in medicinal chemistry. The pyrrolidine moiety is a common scaffold in many FDA-approved drugs, contributing to enhanced binding affinity and metabolic stability. Combined with the trifluoromethyl group, which improves lipophilicity and bioavailability, this compound offers a promising starting point for the development of novel enzyme inhibitors and receptor modulators.

In recent years, the agrochemical industry has also explored the use of 2-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidine as a building block for crop protection agents. The furan ring system is known for its insecticidal and fungicidal properties, making it a valuable component in the design of next-generation pesticides. With the global push toward sustainable agriculture, this compound aligns well with the need for eco-friendly and high-efficacy solutions.

From a synthetic chemistry perspective, the preparation of 2-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidine involves multi-step organic reactions, including cross-coupling and reductive amination techniques. Advances in catalysis and green chemistry have streamlined its production, reducing waste and improving yields. These innovations are critical for meeting the scalability demands of industrial applications.

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, have been extensively studied to optimize its performance in various formulations. Its stability under different pH conditions and compatibility with common solvents make it a versatile candidate for formulation scientists. These characteristics are particularly relevant for drug delivery systems and controlled-release technologies.

As the scientific community continues to explore the potential of 2-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidine, its applications in neuroscience and oncology are gaining traction. Preliminary studies suggest its utility in targeting GPCRs (G-protein-coupled receptors) and kinase pathways, which are pivotal in disease mechanisms. This aligns with the broader trend of precision medicine and personalized therapeutics.

In conclusion, 2-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidine (CAS No. 1522280-37-0) represents a multifaceted compound with significant potential across multiple industries. Its structural versatility, combined with ongoing advancements in synthetic and analytical methodologies, positions it as a key player in the future of bioactive molecule development. Researchers and industry professionals alike are encouraged to explore its capabilities further, leveraging its unique properties to address unmet needs in healthcare and agriculture.